Cas no 1213865-12-3 ((R) or (S)-2,3-dihydro-1H-indene-1,7-diaMine)
(R) or (S)-2,3-dihydro-1H-indene-1,7-diaMine Chemical and Physical Properties
Names and Identifiers
-
- (R) or (S)-2,3-dihydro-1H-indene-1,7-diaMine
- (S)-Indan-1,7-diamine
-
- MDL: MFCD14562367
- Inchi: 1S/C9H12N2/c10-7-3-1-2-6-4-5-8(11)9(6)7/h1-3,8H,4-5,10-11H2/t8-/m0/s1
- InChI Key: ZCCLIXKLPCQJRM-QMMMGPOBSA-N
- SMILES: [C@@H]1(N)C2=C(C=CC=C2N)CC1
(R) or (S)-2,3-dihydro-1H-indene-1,7-diaMine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1125359-500mg |
(S)-Indan-1,7-diamine |
1213865-12-3 | 95% | 500mg |
$1115 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1125359-1g |
(S)-Indan-1,7-diamine |
1213865-12-3 | 95% | 1g |
$2105 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1125359-5g |
(S)-Indan-1,7-diamine |
1213865-12-3 | 95% | 5g |
$7705 | 2024-07-28 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 20R2228-1g |
(S)-Indan-1,7-diamine |
1213865-12-3 | 96% | 1g |
¥16438.61 | 2024-04-21 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 20R2228-5g |
(S)-Indan-1,7-diamine |
1213865-12-3 | 96% | 5g |
¥60158.31 | 2024-04-21 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 20R2228-500mg |
(S)-Indan-1,7-diamine |
1213865-12-3 | 96% | 500mg |
¥8726.45 | 2024-04-21 | |
| eNovation Chemicals LLC | Y1125359-500mg |
(S)-Indan-1,7-diamine |
1213865-12-3 | 95% | 500mg |
$1145 | 2023-04-05 | |
| eNovation Chemicals LLC | Y1125359-1g |
(S)-Indan-1,7-diamine |
1213865-12-3 | 95% | 1g |
$2160 | 2023-04-05 | |
| eNovation Chemicals LLC | Y1125359-5g |
(S)-Indan-1,7-diamine |
1213865-12-3 | 95% | 5g |
$7910 | 2023-04-05 | |
| eNovation Chemicals LLC | Y1125359-500mg |
(S)-Indan-1,7-diamine |
1213865-12-3 | 95% | 500mg |
$1115 | 2025-02-26 |
(R) or (S)-2,3-dihydro-1H-indene-1,7-diaMine Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
Additional information on (R) or (S)-2,3-dihydro-1H-indene-1,7-diaMine
Introduction to (R) or (S)-2,3-dihydro-1H-indene-1,7-diamine (CAS No. 1213865-12-3)
(R) or (S)-2,3-dihydro-1H-indene-1,7-diamine, identified by the CAS number 1213865-12-3, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This bicyclic amine derivative has garnered attention due to its unique structural properties and potential applications in drug development. The compound's molecular structure, featuring a dihydroindene core with two amino groups at the 1 and 7 positions, makes it a versatile scaffold for synthesizing various pharmacologically active molecules.
The stereochemistry of (R) or (S)-2,3-dihydro-1H-indene-1,7-diamine plays a crucial role in determining its biological activity. The presence of both (R) and (S) enantiomers allows for the exploration of chiral interactions in biological systems, which is a key consideration in modern drug design. Recent studies have highlighted the importance of enantiopurity in pharmaceuticals, as different enantiomers can exhibit distinct pharmacokinetic and pharmacodynamic profiles.
In the realm of medicinal chemistry, 2,3-dihydro-1H-indene-1,7-diamine serves as a valuable building block for constructing more complex molecules. Its rigid bicyclic framework provides stability, while the amino groups offer sites for further functionalization. This flexibility has led to its incorporation in the synthesis of various bioactive compounds, including potential treatments for neurological disorders and infectious diseases.
Recent advancements in computational chemistry have enabled the efficient design and optimization of molecules like (R) or (S)-2,3-dihydro-1H-indene-1,7-diamine. By leveraging machine learning algorithms and molecular modeling techniques, researchers can predict the properties of different enantiomers with high accuracy. This approach has accelerated the discovery process and allowed for the rapid screening of large libraries of compounds.
The pharmaceutical industry has shown particular interest in derivatives of 2,3-dihydro-1H-indene-1,7-diamine due to their potential as kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is associated with numerous diseases. By designing molecules that selectively inhibit specific kinases, researchers aim to develop treatments that target the underlying mechanisms of these conditions.
One notable application of (R) or (S)-2,3-dihydro-1H-indene-1,7-diamine is in the development of antiviral agents. The compound's ability to interact with viral proteins has been explored in several preclinical studies. These studies have demonstrated its potential as a lead compound for further development into therapeutic agents that could combat viral infections.
The synthesis of enantiomerically pure forms of 2,3-dihydro-1H-indene-1,7-diamine remains a challenge due to the complexity of its stereochemistry. However, recent innovations in asymmetric synthesis have provided new tools for overcoming these obstacles. Catalytic methods that employ chiral ligands and transition metals have enabled the efficient production of enantiomerically enriched batches of this compound.
In conclusion, (R) or (S)-2,3-dihydro-1H-indene-1,7-diamine (CAS No. 1213865-12-3) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and stereochemical properties make it an attractive scaffold for developing new drugs. As research continues to uncover its applications in various therapeutic areas, this compound is poised to play a vital role in future medical advancements.
1213865-12-3 ((R) or (S)-2,3-dihydro-1H-indene-1,7-diaMine) Related Products
- 917805-27-7(1,4,5-Naphthalenetriamine, 5,6,7,8-tetrahydro-)
- 1213969-83-5((1r)-1,6-indanediamine)
- 1213137-43-9(1H-Indene-1,5-diamine, 2,3-dihydro-, (1R)-)
- 1213513-14-4(1H-Indene-1,7-diamine, 2,3-dihydro-, (1R)-)
- 917805-15-3(2,3-Dihydro-1H-indene-1,4,7-triamine)
- 180002-30-6(1H-Indene-1,6-diamine,2,3-dihydro-)
- 2384438-32-6(1,2,3,5,6,7-Hexahydro-s-indacene-1,4-diamine)
- 20351-50-2(1,2,3,4-Tetrahydro-1,5-naphthalenediamine)
- 1213516-69-8((S)-1,6-Diaminoindane)
- 1989672-88-9(1,2,3,4-tetrahydronaphthalene-1,8-diamine dihydrochloride)